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Compound of Interest

Compound Name: Sodium Propionate

Cat. No.: B10779107

For researchers and professionals in scientific fields, the responsible disposal of chemical
waste is a critical component of laboratory safety and environmental stewardship. This
document provides a comprehensive guide to the proper disposal procedures for sodium
propionate, ensuring compliance with safety regulations and the adoption of best practices.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for sodium propionate. Always wear appropriate Personal Protective Equipment (PPE),
including safety goggles, a lab coat, and chemical-resistant gloves.[1] Disposal activities should
be conducted in a well-ventilated area to minimize the risk of dust inhalation.[1][2]

Spill Management

In the event of a sodium propionate spill, the following steps should be taken:

» Small Spills: Carefully sweep up the solid material and place it into a designated and
properly labeled waste container.[1] The contaminated surface should then be cleaned by
spreading water and disposed of according to local and regional authority requirements.[1]

o Large Spills: Use a shovel to transfer the material into a suitable waste disposal container.
Subsequently, clean the affected area by spreading water and allowing it to be evacuated
through the sanitary system, if permissible by local regulations.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b10779107?utm_src=pdf-interest
https://www.benchchem.com/product/b10779107?utm_src=pdf-body
https://www.benchchem.com/product/b10779107?utm_src=pdf-body
https://www.benchchem.com/product/b10779107?utm_src=pdf-body
https://www.wbcil.com/wp-content/uploads/2024/02/MSDS-of-Sodium-Propionate-1.pdf
https://www.wbcil.com/wp-content/uploads/2024/02/MSDS-of-Sodium-Propionate-1.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1744036&productDescription=SODIUM+PROPIONATE%2C+99%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b10779107?utm_src=pdf-body
https://www.wbcil.com/wp-content/uploads/2024/02/MSDS-of-Sodium-Propionate-1.pdf
https://www.wbcil.com/wp-content/uploads/2024/02/MSDS-of-Sodium-Propionate-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

For any spill, ensure the area is well-ventilated.

Step-by-Step Disposal Protocol

The disposal of sodium propionate must adhere to federal, state, and local environmental
control regulations. Chemical waste generators are responsible for determining if a substance
Is classified as hazardous waste and ensuring its proper classification.

o Waste Identification and Segregation:
o Keep sodium propionate waste in its original container whenever possible.

o If the original container is compromised, use a compatible, sealed, and clearly labeled
waste container. The label must include the full chemical name and any relevant hazard
information.

o Crucially, do not mix sodium propionate waste with other chemical waste.
» Waste Classification:

o Sodium propionate is not typically classified as a hazardous material for transport by
DOT (US), IMDG, or IATA.

o However, it is the responsibility of the waste generator to confirm the classification based
on local, regional, and national regulations.

o Storage of Waste:

o Store the sealed waste container in a designated, cool, dry, and well-ventilated hazardous
waste accumulation area.

o Ensure the storage area is away from incompatible materials such as strong acids and
oxidizing agents.

¢ Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to schedule a pickup for the waste.
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o Recycling or consulting the manufacturer for recycling options are also potential disposal
pathways.

o In some cases, incineration at an approved facility may be an option.

Quantitative Data Summary

While specific quantitative limits for disposal are determined by local regulations, the following
table summarizes key physical and chemical properties of sodium propionate relevant to its
handling and storage.

Property Value
Molecular Formula C3 H5Na 02
Molecular Weight 96.06 g/mol
Melting Point 285 - 286 °C
Solubility Water

log Pow (Partition Coefficient) <0.3at20°C

Source: Sigma-Aldrich Safety Data Sheet

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of sodium
propionate in a laboratory setting.
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Sodium Propionate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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